4-oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane hydrochloride

Specification

• CAS No.: 1432677-76-3
• Molecular Formula: C10H19ClN2O
• Molecular Weight: 218.72 g/mol
• IUPAC Name: 4-oxa-1,10-diazatricyclo[7.3.1.05,13]tridecane;hydrochloride
• Standard InChI: InChI=1S/C10H18N2O.ClH/c1-2-8-10-9(3-1)13-7-6-12(10)5-4-11-8;/h8-11H,1-7H2;1H
• Standard InChI Key: JGWWQIQFYIIYOH-UHFFFAOYSA-N
• SMILES: C1CC2C3C(C1)OCCN3CCN2.Cl
• Canonical SMILES: C1CC2C3C(C1)OCCN3CCN2.Cl

Introduction

Chemical Identity and Basic Properties

4-Oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane hydrochloride is a hydrochloride salt of the parent compound 4-oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane. It is characterized by a complex tricyclic structure containing two nitrogen atoms and one oxygen atom within its molecular framework.

Identification Parameters

The compound can be identified through several standard chemical identifiers, as outlined in Table 1.

Table 1: Key Identification Parameters of 4-Oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane Hydrochloride

Parameter	Value
CAS Registry Number	1432677-76-3
Parent Compound CAS	1208486-69-4
Molecular Formula	C₁₀H₁₉ClN₂O
Molecular Weight	218.72 g/mol
InChIKey	JGWWQIQFYIIYOH-UHFFFAOYSA-N
SMILES Notation	C1CC2C3C(C1)OCCN3CCN2.Cl
PubChem CID	71758222

Structural Characteristics

Molecular Structure

4-Oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane hydrochloride possesses a complex three-dimensional structure with three interconnected rings. The tricyclic system features a distinctive arrangement where two nitrogen atoms are incorporated at positions 1 and 10, while an oxygen atom is positioned at position 4 within the molecular framework.

Structural Notation

The compound name uses the von Baeyer nomenclature system for polycyclic compounds:

• "Tricyclo" indicates three rings

• "[7.3.1]" denotes the number of atoms in the main bridges

• "0,5,13" specifies additional bridges between atoms 0 and 5, and 1 and 3

• The prefix "4-oxa-1,10-diaza" indicates the replacement of carbon atoms with one oxygen (at position 4) and two nitrogen atoms (at positions 1 and 10)

Structural Comparison

The core structural framework of this compound bears similarities to other heterocyclic systems used in medicinal chemistry. Its tricyclic arrangement shares features with compounds like dolutegravir, which contains a 4-oxa-1,8-diazatricyclo system but with a different arrangement and additional functional groups.

Physical and Chemical Properties

Solubility and Stability

The compound, as a hydrochloride salt, is expected to exhibit enhanced water solubility compared to its parent compound. This property makes it potentially more suitable for certain research applications where aqueous solubility is beneficial.

Applications and Research Uses

Research Applications

4-Oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane hydrochloride is primarily utilized as a research tool in chemical and pharmaceutical investigations. Its complex heterocyclic structure makes it valuable for:

• Structure-activity relationship studies

• As a building block or intermediate in medicinal chemistry

• Exploring novel heterocyclic scaffolds for drug discovery

• As a reference standard in analytical chemistry

Supplier	Product Code	Packaging Options	Purity	Status
Enamine Ltd.	Not specified	Multiple sizes (100mg to 10g)	Not specified	Available
Vulcanchem	VC2865409	Not specified	Not specified	Available
Fluorochem	10-F650735	250mg	98%	Discontinued

Related Compounds

Parent Compound

The parent compound, 4-oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane (CAS 1208486-69-4), lacks the hydrochloride counter-ion and likely exhibits different solubility profiles and physical properties compared to its hydrochloride salt.

Structural Analogues

Several structural analogues with modifications to the basic tricyclic framework have been reported:

• 4-Oxa-1,10-diazatricyclo[7.3.1.0,5,13]trideca-5,7,9(13)-triene hydrochloride (CAS 1427380-63-9) - An unsaturated variant containing double bonds in the tricyclic system

• Various other diazatricyclo systems with different ring sizes and heteroatom positions, which share fundamental structural characteristics but differ in specific arrangements

Relationship to Pharmaceutically Relevant Compounds

The 4-oxa-1,8-diazatricyclo system is found in the structure of dolutegravir, an HIV integrase inhibitor. While 4-oxa-1,10-diazatricyclo[7.3.1.0,5,13]tridecane hydrochloride differs in its specific arrangement and lacks the additional functional groups present in dolutegravir, both share the fundamental characteristic of a complex heterocyclic system containing nitrogen and oxygen atoms.